Cas no 76196-72-0 (2-Pyrimidinecarboxylicacid, 5-(aminomethyl)-)

• Product Name: 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)-
• CAS No: 76196-72-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD30480542
• CID: 561093
• PubChem ID: 45082082
• Update Time: 2025-11-06

2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)-
• 2-Pyrimidinecarboxylicacid,5-(aminomethyl)-(9CI)
• 5-(aminomethyl)pyrimidine-2-carboxylic acid
• 5-Aminomethyl-pyrimidine-2-carboxylic acid
• 76196-72-0
• DTXSID20665079
• 5-(Aminomethyl)pyrimidine-2-carboxylicacid

• MDL： MFCD30480542
• Inchi： 1S/C6H7N3O2/c7-1-4-2-8-5(6(10)11)9-3-4/h2-3H,1,7H2,(H,10,11)
• InChI Key： DEOPSUKINBEBCT-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)CN)=O

Computed Properties

• Exact Mass: 153.054
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1A^2
• XLogP3: -3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)-

Comprehensive Overview of 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- (CAS No. 76196-72-0)

2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- (CAS No. 76196-72-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine backbone and aminomethyl functional group, plays a crucial role in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development and molecular biology.

The chemical structure of 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- features a pyrimidine ring, which is a heterocyclic aromatic compound similar to benzene but with two nitrogen atoms. The presence of the carboxylic acid and aminomethyl groups enhances its reactivity, making it a versatile intermediate in organic synthesis. This compound is often sought after for its ability to participate in peptide coupling reactions and nucleoside modifications, which are critical in designing new therapeutic agents.

In recent years, the demand for 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- has surged due to its relevance in cancer research and antiviral drug development. Scientists are exploring its potential as a building block for kinase inhibitors, which are pivotal in targeted cancer therapies. Additionally, its structural similarity to natural nucleobases makes it a candidate for antiviral compounds, particularly in the fight against RNA viruses. These applications align with current trends in precision medicine and personalized therapeutics, topics that dominate scientific discussions today.

From a commercial perspective, 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- is available through specialized chemical suppliers who cater to pharmaceutical and biotechnology industries. The compound is typically synthesized under controlled conditions to ensure high purity, which is essential for research and development purposes. Suppliers often highlight its high solubility in polar solvents and stability under standard laboratory conditions, making it a reliable choice for experimental workflows.

One of the frequently asked questions about 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- revolves around its storage and handling. While the compound is not classified as hazardous, it is recommended to store it in a cool, dry place away from direct sunlight to maintain its integrity. Researchers also inquire about its compatibility with common reagents, such as DCC (dicyclohexylcarbodiimide) and HOBt (hydroxybenzotriazole), which are often used in peptide synthesis. These queries reflect the compound's utility in complex chemical reactions.

The synthesis of 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- involves multi-step organic reactions, starting from readily available pyrimidine derivatives. Key steps include functional group transformations and protective group strategies to achieve the desired product with high yield and purity. Advanced techniques such as HPLC purification and NMR characterization are employed to verify the compound's identity and quality, ensuring it meets the stringent requirements of pharmaceutical applications.

In the context of green chemistry, there is growing interest in optimizing the synthesis of 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- to minimize waste and reduce the use of hazardous reagents. Researchers are exploring catalytic methods and solvent-free reactions to enhance the sustainability of its production. This aligns with broader industry trends toward environmentally friendly processes and sustainable drug development.

Another area of interest is the structure-activity relationship (SAR) studies involving 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)-. By modifying its functional groups, scientists aim to develop derivatives with enhanced bioactivity and selectivity for specific biological targets. These efforts are particularly relevant in the discovery of new antibiotics and antifungal agents, addressing the global challenge of antimicrobial resistance.

For those seeking to purchase 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)-, it is advisable to consult suppliers who provide detailed technical data sheets and certificates of analysis. These documents are critical for ensuring the compound's suitability for intended applications. Additionally, suppliers offering custom synthesis services can accommodate specific requirements, such as isotopic labeling or bulk quantities, catering to diverse research needs.

In summary, 2-Pyrimidinecarboxylicacid, 5-(aminomethyl)- (CAS No. 76196-72-0) is a valuable compound with wide-ranging applications in pharmaceutical research and drug discovery. Its unique chemical properties and versatility make it a sought-after intermediate for scientists working on innovative therapies and biochemical tools. As research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow, driven by advancements in medicinal chemistry and biotechnology.